Cas no 1593722-44-1 (1-1-(cyclopropylmethoxy)-2-iodoethyl-3-methylbenzene)

• Product Name: 1-1-(cyclopropylmethoxy)-2-iodoethyl-3-methylbenzene
• CAS No: 1593722-44-1
• MF: C₁₃H₁₇IO
• MW: 316.177956342697
• CID: 6135026
• PubChem ID: 114772288
• Update Time: 2025-11-01

1-1-(cyclopropylmethoxy)-2-iodoethyl-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-1-(cyclopropylmethoxy)-2-iodoethyl-3-methylbenzene
• 1-[1-(cyclopropylmethoxy)-2-iodoethyl]-3-methylbenzene
• EN300-1133838
• 1593722-44-1

• Inchi： 1S/C13H17IO/c1-10-3-2-4-12(7-10)13(8-14)15-9-11-5-6-11/h2-4,7,11,13H,5-6,8-9H2,1H3
• InChI Key： HFTMJKNNBLWHBP-UHFFFAOYSA-N
• SMILES： ICC(C1C=CC=C(C)C=1)OCC1CC1

Computed Properties

• Exact Mass: 316.03241g/mol
• Monoisotopic Mass: 316.03241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-1-(cyclopropylmethoxy)-2-iodoethyl-3-methylbenzene

Professional Introduction to Compound with CAS No. 1593722-44-1 and Product Name: 1-1-(cyclopropylmethoxy)-2-iodoethyl-3-methylbenzene

The compound with the CAS number 1593722-44-1 and the product name 1-1-(cyclopropylmethoxy)-2-iodoethyl-3-methylbenzene represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and synthetic organic chemistry. The presence of both an iodoethyl group and a cyclopropylmethoxy substituent makes it a versatile intermediate for constructing complex molecular architectures, which is highly valued in medicinal chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for novel intermediates that can facilitate the synthesis of biologically active molecules. The 1-1-(cyclopropylmethoxy)-2-iodoethyl-3-methylbenzene compound fits this demand exceptionally well, offering a scaffold that can be easily modified to produce a wide range of pharmacologically relevant derivatives. The iodoethyl moiety, in particular, is a well-known handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura, Stille, and Sonogashira couplings. These reactions are pivotal in constructing carbon-carbon bonds, which are essential for creating the three-dimensional structures required by many drugs.

The cyclopropylmethoxy group adds an additional layer of complexity to this compound, providing a rigid framework that can influence the electronic and steric properties of the molecule. This feature is particularly useful in designing molecules with specific binding affinities to biological targets. For instance, the cyclopropyl ring can serve as a pharmacophore, helping to stabilize certain conformations that are favorable for receptor binding. This dual functionality makes 1-1-(cyclopropylmethoxy)-2-iodoethyl-3-methylbenzene a valuable building block for the synthesis of small molecules with therapeutic potential.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. The compound’s unique combination of functional groups allows chemists to explore a broad spectrum of chemical space, increasing the likelihood of identifying novel lead compounds. In particular, the iodoethyl group provides an excellent entry point for introducing aryl or vinyl groups via palladium-catalyzed reactions. These transformations have been widely used in the synthesis of antiviral, anticancer, and anti-inflammatory agents. By leveraging these reactions, researchers can rapidly generate libraries of compounds for high-throughput screening.

The 3-methylbenzene backbone further enhances the compound’s utility as a synthetic intermediate. The methyl group at the third position introduces steric hindrance that can be exploited to modulate binding interactions. This is particularly relevant in designing molecules that require precise spatial orientation within biological targets. For example, in enzyme inhibition studies, the methyl group can help to orient substituents in a manner that maximizes binding affinity while minimizing off-target effects.

Advances in computational chemistry have also played a crucial role in optimizing the synthesis and applications of this compound. Molecular modeling techniques allow researchers to predict how different substituents will influence the compound’s properties and reactivity. By integrating these predictions with experimental data, chemists can streamline their synthetic routes and improve yields. This interdisciplinary approach has been particularly effective in developing novel methodologies for constructing complex molecules.

The pharmaceutical industry continues to evolve rapidly, with an increasing emphasis on precision medicine and targeted therapies. Compounds like 1-1-(cyclopropylmethoxy)-2-iodoethyl-3-methylbenzene are at the forefront of this movement, providing essential tools for developing next-generation therapeutics. The ability to modify their structures in diverse ways allows for the creation of tailored molecules that can address specific biological pathways with high selectivity.

In conclusion, the compound with CAS number 1593722-44-1 and product name 1-1-(cyclopropylmethoxy)-2-iodoethyl-3-methylbenzene represents a significant contribution to pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an indispensable tool for drug discovery and synthetic organic chemistry. As research continues to uncover new applications for this compound, its importance is expected to grow even further, driving innovation across multiple disciplines within the life sciences sector.